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Compound of Interest

Compound Name: 2'-o-propargyluridine

Cat. No.: B8122692

Get Quote

Executive Summary
2'-O-propargyluridine (2'-O-propargyl-U) is a specialized nucleoside analog used primarily for

the site-specific labeling of RNA via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), or

"click chemistry." Unlike its base-modified counterpart 5-Ethynyluridine (5-EU), which is widely

used for metabolic labeling of nascent RNA, 2'-O-propargyluridine is typically employed in

solid-phase oligonucleotide synthesis (as a phosphoramidite) or in vitro transcription (as a

triphosphate) to introduce alkyne handles at specific sugar residues without altering Watson-

Crick base pairing.

This guide defines the physicochemical solubility profile of 2'-O-propargyluridine, provides

optimized protocols for stock preparation, and outlines the critical "Click" workflow for

downstream conjugation.

Physicochemical Profile & Solubility Data
Chemical Identity[1][2]

Compound: 2'-O-propargyluridine[1]

Modification Site: Ribose 2'-hydroxyl group (Sugar edge).
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Chemical Character: The propargyl group adds hydrophobic character to the hydrophilic

nucleoside core, altering its solubility compared to native uridine.

Critical Distinction: Do not confuse with 5-Ethynyluridine (5-EU). 5-EU is modified at the

uracil base and is a substrate for cellular RNA polymerases. 2'-O-propargyluridine is

generally not a substrate for cellular uptake/incorporation and is used for synthetic

applications.

Solubility Matrix
The following data summarizes the solubility limits for the nucleoside form. (Note: If using the

triphosphate form for enzymatic reactions, aqueous solubility is significantly higher).

Solvent Solubility Rating
Estimated Max
Conc.

Application
Context

DMSO (Dimethyl

Sulfoxide)
High (Recommended) ~50–100 mM

Primary Stock

Solvent. Prevents

hydrolysis; biologically

compatible at <1% v/v.

DMF

(Dimethylformamide)
High ~50–100 mM

Alternative for

chemical synthesis

(phosphoramidite

chemistry).

Ethanol (100%) Moderate ~10–30 mM

Used for precipitation

or specific organic

synthesis steps.

Water / PBS Low / Sparingly < 5 mM*

Not recommended for

stock storage. High

risk of precipitation

and hydrolysis over

time.
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Expert Insight: While water solubility can be forced with heating, the propargyl group renders

the nucleoside prone to precipitation upon cooling. Always prepare stocks in anhydrous DMSO.

Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution
Objective: Create a stable, high-concentration stock for long-term storage (-20°C).

Materials:

2'-O-propargyluridine (Lyophilized powder)

Anhydrous DMSO (Sigma-Aldrich or equivalent, >99.9%)

Vortex mixer

Inert gas (Argon or Nitrogen) – Optional but recommended

Procedure:

Calculate: Determine the volume of DMSO required.

Formula:

Example: For 10 mg of 2'-O-propargyluridine (MW ≈ 282.25 g/mol ), add ~354 µL of

DMSO to achieve 100 mM.

Dissolve: Add DMSO directly to the vial containing the powder.

Agitate: Vortex vigorously for 30–60 seconds. The solution should be completely clear and

colorless.

Verify: Centrifuge briefly (spin-down) to ensure no undissolved crystals remain at the bottom.
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Storage: Aliquot into small volumes (e.g., 20–50 µL) to avoid freeze-thaw cycles. Store at

-20°C.

Protocol B: Working Solution for Click Chemistry
Objective: Dilute the stock for a standard CuAAC reaction.

Context: This protocol assumes you have an RNA oligonucleotide containing the 2'-O-propargyl

modification (synthesized via phosphoramidite chemistry).

Prepare Buffer: Use 100 mM Phosphate Buffer (pH 7.0) or Tris-HCl.[2] Avoid buffers with

strong chelators (EDTA) as they inhibit the Copper catalyst.

Dilution: Dilute the 100 mM DMSO stock to a 2–10 mM working concentration in the reaction

buffer.

Note: Ensure the final DMSO concentration in the reaction is <5% (ideally <1%) if

downstream enzymatic steps are required, though chemical click reactions tolerate up to

50% DMSO.

Reaction Assembly: Combine the propargyl-RNA, Azide-Tag (fluorophore/biotin), CuSO4,

and Ascorbate (reductant).

Visualization: Workflow & Mechanism
Solubility Decision Tree
This diagram guides the researcher on solvent selection based on the specific derivative of the

molecule (Nucleoside vs. Triphosphate vs. Phosphoramidite).
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Start: Identify Compound Form

2'-O-propargyl Nucleoside
(Powder)

2'-O-propargyl-UTP
(Triphosphate)

2'-O-propargyl Phosphoramidite
(Synthesis Reagent)

Dissolve in Anhydrous DMSO
(100 mM Stock)

Standard

Dissolve in Water/Buffer
(10-100 mM)

Highly Polar

Dissolve in Acetonitrile
(0.1 M)

Strictly Anhydrous

Application: Click Chemistry
(Post-Synthesis)

Application: Solid Phase Synthesis
(Automated)

Application: In Vitro Transcription
(Enzymatic)

Click to download full resolution via product page

Figure 1: Solubility and application workflow. Select the solvent system that matches the

chemical form of the propargyl-uridine derivative.

The Click Chemistry Mechanism (CuAAC)
The core utility of 2'-O-propargyluridine is its ability to react with azides.

RNA-2'-O-Propargyl
(Alkyne Handle)

Cu(I) Catalyst
(CuSO4 + Ascorbate)

Azide-Tag
(Fluorophore/Biotin)

Labeled RNA
(Stable Triazole Linkage)

Cycloaddition

Click to download full resolution via product page

Figure 2: The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction pathway utilized

for labeling 2'-O-propargyluridine.
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Scientific Integrity & Troubleshooting (E-E-A-T)
Stability and Hydrolysis
Modified RNA is generally more stable than unmodified RNA, but the 2'-O-propargyl linkage is

robust. However, RNA hydrolysis remains a threat in aqueous buffers containing divalent

cations (Mg²⁺, Pb²⁺) or RNases.

Self-Validating Step: Always check the integrity of your RNA on a urea-PAGE gel before and

after the click reaction. A shift in migration indicates successful labeling (due to the added

mass of the tag). Degradation appears as a smear.

Why DMSO? (Causality)
We recommend DMSO over water for nucleoside stocks because:

Sterility: Anhydrous DMSO is bacteriostatic, preventing microbial growth that degrades

nucleosides.

Solubility: The propargyl group reduces the hydrogen-bonding potential of the 2'-OH, making

the molecule less "water-like" than native uridine. DMSO acts as a dipolar aprotic solvent

that solvates both the hydrophobic alkyne and the polar base.

Safety Note
2'-O-propargyluridine is a nucleoside analog.[3] While not as cytotoxic as base-modified

analogs (like 5-FU), it should be handled with standard PPE. Warning: Azides (used in the click

step) can be explosive. Do not use metal spatulas with azides, and keep away from heat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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